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Compound of Interest

Compound Name: PKM2-IN-9

Cat. No.: B10805913

Application Notes and Protocols for PKM2-IN-9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate Kinase M2 (PKM2) is a key enzyme in the glycolytic pathway, catalyzing the
conversion of phosphoenolpyruvate (PEP) to pyruvate, the final rate-limiting step of glycolysis.
In cancer cells, PKM2 is predominantly expressed in a less active dimeric form, which leads to
an accumulation of glycolytic intermediates that are then shunted into biosynthetic pathways,
supporting rapid cell proliferation. This metabolic reprogramming, known as the Warburg effect,
makes PKM2 an attractive therapeutic target in oncology. PKM2-IN-9 (also known as
compound C1) is a potent inhibitor of PKM2, demonstrating an inhibition rate of 75% at a
concentration of 50 uM.[1] These application notes provide detailed information on the solubility
of PKM2-IN-9 and protocols for its use in biochemical and cell-based assays.

Physicochemical Properties
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Property Value Reference
Molecular Formula C24H22N402 [1]
Molecular Weight 398.46 g/mol [1]
Appearance Solid

CAS Number 498568-75-5 [1]

Solubility

While specific quantitative solubility data for PKM2-IN-9 is not readily available, data for the

structurally similar PKM2 inhibitor, PKM2-IN-1 (compound 3k), can be used as a guideline for

solvent selection and stock solution preparation. It is recommended to perform small-scale

solubility tests before preparing large quantities of stock solutions.

Table 1: Estimated Solubility of PKM2-IN-9 in Common Solvents

Solvent

Estimated Solubility

Notes

DMSO (Dimethyl Sulfoxide)

=4 mg/mL

Solubility of the similar
compound PKM2-IN-1 is
reported to be between 4
mg/mL and 6 mg/mL in DMSO.
[2] Warming and sonication
may be required to achieve

complete dissolution.

DMF (Dimethylformamide)

~1 mg/mL

Based on data for a similar
PKM2 inhibitor.

Ethanol

Insoluble

The similar compound PKM2-
IN-1 is reported to be insoluble

in Ethanol.

Water

Insoluble

The similar compound PKM2-
IN-1 is reported to be insoluble

in Water.
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Note: Hygroscopic DMSO can reduce the solubility of the compound. It is recommended to use
fresh, anhydrous DMSO for the preparation of stock solutions.

Signaling Pathway of PKM2

PKM2 plays a crucial role in regulating the metabolic flux in cancer cells. In its highly active
tetrameric state, it efficiently converts PEP to pyruvate. However, in cancer cells, various
signaling pathways lead to the accumulation of the less active dimeric form. This "metabolic
switch" is critical for providing cancer cells with the necessary building blocks for proliferation.
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Figure 1: PKM2 Signaling Pathway and Inhibition by PKM2-IN-9.
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Experimental Protocols
Preparation of PKM2-IN-9 Stock Solution

Objective: To prepare a concentrated stock solution of PKM2-IN-9 for use in in vitro and cell-

based assays.

Materials:

PKM2-IN-9 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Protocol:

Aseptically weigh the required amount of PKM2-IN-9 powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.qg.,
10 mM). Based on the molecular weight of 398.46 g/mol , to make a 10 mM stock solution,
dissolve 3.98 mg of PKM2-IN-9 in 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved.

If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C) and/or
sonication can be applied.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage. For short-term storage (up
to 1 month), -20°C is sufficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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